1-Methyl-3-(4-nitrophenyl)piperidin-3-ol

• CAS No.: 61192-67-4
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 1-methyl-3-(4-nitrophenyl)piperidin-3-ol
• InChI: InChI=1S/C12H16N2O3/c1-13-8-2-7-12(15,9-13)10-3-5-11(6-4-10)14(16)17/h3-6,15H,2,7-9H2,1H3
• InChI Key: XOPQAXQELDSMMY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)(C2=CC=C(C=C2)[N+](=O)[O-])O

Description

1-Methyl-3-(4-nitrophenyl)piperidin-3-ol is a piperidine derivative characterized by a hydroxyl group at the 3-position of the piperidine ring, a methyl group at the 1-position, and a 4-nitrophenyl substituent at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Methyl-3-(4-nitrophenyl)piperidin-3-ol typically involves the condensation of 4-nitrobenzaldehyde with piperidine, followed by reduction and methylation steps. The reaction conditions often include the use of reducing agents such as sodium borohydride or lithium aluminum hydride, and methylating agents like methyl iodide .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure efficient and consistent production. The use of catalysts and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-3-(4-nitrophenyl)piperidin-3-ol undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can be further reduced to form different derivatives.

Substitution: The nitro group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles under acidic or basic conditions.

Major Products Formed:

Amino derivatives: Formed by the reduction of the nitro group.

Substituted derivatives: Formed by the substitution of the nitro group with other functional groups.

Scientific Research Applications

1-Methyl-3-(4-nitrophenyl)piperidin-3-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of various chemical products and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of 1-Methyl-3-(4-nitrophenyl)piperidin-3-ol involves its interaction with specific molecular targets. The nitrophenyl group can interact with enzymes or receptors, leading to various biological effects. The piperidine ring structure allows for binding to different biological targets, influencing pathways involved in cellular processes .

Comparison with Similar Compounds

Key Features:

• For example, "piperidin-3-ol" derivatives are formed during the synthesis of benidipine impurities through similar reductive conditions .
• Crystallography : Related compounds, such as 1-methyl-3-(4-nitrophenyl)-1,2,3-triazolium perchlorate, have been structurally characterized using X-ray crystallography. These studies reveal planar nitrophenyl rings and intermolecular hydrogen bonding, which stabilize the crystal lattice .
• Functional Groups : The hydroxyl group at the 3-position and the electron-withdrawing nitro group on the phenyl ring influence the compound’s polarity, solubility, and reactivity.

Comparison with Similar Compounds

Below is a detailed comparison of 1-methyl-3-(4-nitrophenyl)piperidin-3-ol with structurally or functionally analogous compounds.

Structural Analogues

Compound Name	Key Substituents	Molecular Formula	Synthesis Method	Key Properties/Applications	Reference
(1-(4-Nitrophenyl)piperidin-3-yl)methanol	Methanol at 3-position	C₁₂H₁₆N₂O₃	Reduction of ketone intermediates	Higher polarity due to –OH group
[1-(4-Methyl-benzyl)-piperidin-3-yl]-methanol	4-Methylbenzyl at 1-position	C₁₄H₂₁NO	Alkylation of piperidine precursors	Lower nitro group reactivity
4-(3-(Methylsulfonyl)phenyl)-1-propylpiperidin-4-ol	Methylsulfonylphenyl at 4-position	C₁₅H₂₁NO₃S	Multi-step alkylation/sulfonylation	Potential CNS activity

Key Observations :

• Substituent Effects : The presence of a nitro group in 1-methyl-3-(4-nitrophenyl)piperidin-3-ol enhances electrophilic reactivity compared to methylsulfonyl or benzyl-substituted analogues .
• Polarity: The hydroxyl group increases hydrophilicity, making it more soluble in polar solvents than non-hydroxylated analogues like 1-methyl-3-(4-nitrophenyl)imidazolidin-2-one .

Nitrophenyl-Containing Derivatives

Compound Name	Core Structure	Catalytic System	Reaction Conditions	Enantiomeric Excess (ee)	Reference
(–)-(4S)-4-(3-Methoxybenzyl)-1-methyl-3-(4-nitrophenyl)imidazolidin-2-one	Imidazolidin-2-one	Pd₂(dba)₃/(S)-Siphos-PE	115°C, 18 h	92% ee
1-Methyl-3-(4-nitrophenyl)-1,2,3-triazolium perchlorate	Triazolium	Acid-catalyzed cyclization	0–5°C, NaBH₄ reduction	N/A (achiral)

Key Observations :

• Catalytic Efficiency: Palladium-based catalysts (e.g., Pd₂(dba)₃) enable enantioselective synthesis of nitrophenyl-imidazolidinones, achieving up to 92% ee . In contrast, 1-methyl-3-(4-nitrophenyl)piperidin-3-ol’s synthesis may require milder conditions due to its hydroxyl group’s sensitivity.
• Stability : The triazolium perchlorate analogue exhibits enhanced thermal stability due to ionic interactions, whereas piperidin-3-ol derivatives are prone to oxidation at the hydroxyl group .

Pharmacological and Analytical Relevance

• Benidipine Impurities: Piperidin-3-ol derivatives are known impurities in benidipine synthesis, formed via NaBH₄ reduction of residual piperidin-3-one intermediates . This highlights the importance of controlling reaction conditions to minimize byproducts.
• Antimicrobial Potential: Compounds like 1H-pyrrole-2,5-dione derivatives with nitrophenyl groups exhibit antimicrobial activity, suggesting possible applications for 1-methyl-3-(4-nitrophenyl)piperidin-3-ol in drug discovery .